Cas no 1889953-84-7 (2-(oxiran-2-yl)-1H-pyrrole)

• Product Name: 2-(oxiran-2-yl)-1H-pyrrole
• CAS No: 1889953-84-7
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 6016990
• PubChem ID: 57031203
• Update Time: 2024-03-01

2-(oxiran-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(oxiran-2-yl)-1H-pyrrole
• 1H-Pyrrole, 2-(2-oxiranyl)-
• 3-pyrrolyl oxirane
• SCHEMBL9420563
• 1889953-84-7
• EN300-1843883

• Inchi： 1S/C6H7NO/c1-2-5(7-3-1)6-4-8-6/h1-3,6-7H,4H2
• InChI Key： GOVOSHDWVQNDFU-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C1CO1

Computed Properties

• Exact Mass: 109.052763847g/mol
• Monoisotopic Mass: 109.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 258.0±20.0 °C(Predicted)
• pka: 16.87±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles